Cas no 886504-40-1 ([4-(2-fluoro-4-methoxyphenyl)-1,3-thiazol-2-yl]hydrazine)

• Product Name: [4-(2-fluoro-4-methoxyphenyl)-1,3-thiazol-2-yl]hydrazine
• CAS No: 886504-40-1
• MF: C₁₀H₁₀FN₃OS
• MW: 239.269303798676
• CID: 5227949
• Update Time: 2026-03-07

[4-(2-fluoro-4-methoxyphenyl)-1,3-thiazol-2-yl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [4-(2-fluoro-4-methoxyphenyl)-1,3-thiazol-2-yl]hydrazine

• Inchi： 1S/C10H10FN3OS/c1-15-6-2-3-7(8(11)4-6)9-5-16-10(13-9)14-12/h2-5H,12H2,1H3,(H,13,14)
• InChI Key： RKCSQIKOCGIBIG-UHFFFAOYSA-N
• SMILES： N(C1=NC(C2=CC=C(OC)C=C2F)=CS1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on [4-(2-fluoro-4-methoxyphenyl)-1,3-thiazol-2-yl]hydrazine

Comprehensive Overview of [4-(2-fluoro-4-methoxyphenyl)-1,3-thiazol-2-yl]hydrazine (CAS No. 886504-40-1)

The compound [4-(2-fluoro-4-methoxyphenyl)-1,3-thiazol-2-yl]hydrazine (CAS No. 886504-40-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a thiazole ring and a hydrazine moiety, make it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for fluoro-substituted and methoxy-substituted aromatic compounds has surged due to their enhanced bioavailability and metabolic stability. The presence of a 2-fluoro-4-methoxyphenyl group in this compound aligns with current trends in medicinal chemistry, where such substituents are known to improve binding affinity and selectivity. This has led to increased searches for "thiazole derivatives in drug design" and "fluoroaryl hydrazine applications," reflecting the growing interest in this niche.

From a synthetic perspective, CAS No. 886504-40-1 serves as a key building block for constructing more complex molecules. Its hydrazine functionality allows for condensation reactions with carbonyl compounds, enabling the formation of hydrazones and other derivatives. This reactivity is particularly valuable in combinatorial chemistry, where high-throughput screening of compound libraries is essential. Laboratories focusing on "small molecule synthesis" or "heterocyclic compound optimization" frequently explore its utility.

Environmental and sustainability considerations have also influenced research around this compound. With the rise of green chemistry, scientists are investigating eco-friendly methods to synthesize [4-(2-fluoro-4-methoxyphenyl)-1,3-thiazol-2-yl]hydrazine. Questions like "how to reduce waste in thiazole synthesis" or "catalytic approaches for hydrazine derivatives" are becoming prevalent in academic and industrial forums. These efforts aim to minimize hazardous byproducts while maintaining high yields.

Analytical characterization of 886504-40-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Accurate quantification is critical for ensuring reproducibility in downstream applications, especially in pharmaceutical development where impurity profiles are tightly regulated. Searches for "HPLC methods for thiazole compounds" or "NMR data interpretation for fluorinated aromatics" highlight the technical challenges addressed by researchers.

In summary, [4-(2-fluoro-4-methoxyphenyl)-1,3-thiazol-2-yl]hydrazine represents a compelling case study at the intersection of synthetic chemistry and applied life sciences. Its structural complexity and functional adaptability continue to inspire innovations across multiple disciplines, from targeted therapeutics to sustainable manufacturing processes.